Cas no 2228904-94-5 (2-{7-oxabicyclo2.2.1heptan-2-yl}ethanimidamide)

• Product Name: 2-{7-oxabicyclo2.2.1heptan-2-yl}ethanimidamide
• CAS No: 2228904-94-5
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5835411
• PubChem ID: 165650614
• Update Time: 2025-05-24

2-{7-oxabicyclo2.2.1heptan-2-yl}ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-{7-oxabicyclo2.2.1heptan-2-yl}ethanimidamide
• 2228904-94-5
• 2-{7-oxabicyclo[2.2.1]heptan-2-yl}ethanimidamide
• EN300-1754115

• Inchi： 1S/C8H14N2O/c9-8(10)4-5-3-6-1-2-7(5)11-6/h5-7H,1-4H2,(H3,9,10)
• InChI Key： WZEOCSAQWZLOFO-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(CC(=N)N)C2

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-{7-oxabicyclo2.2.1heptan-2-yl}ethanimidamide

Compound CAS No. 2228904-94-5: 2-{7-Oxabicyclo[2.2.1]heptan-2-yl}ethanimidamide

The compound CAS No. 2228904-94-5, also known as 2-{7-Oxabicyclo[2.2.1]heptan-2-yl}ethanimidamide, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of bicyclic amides, which have garnered significant attention in the fields of organic synthesis, drug discovery, and materials science due to their versatile applications and potential for bioactivity.

Structural Analysis and Synthesis

The molecular structure of CAS No. 2228904-94-5 features a bicyclic framework, specifically a 7-oxabicyclo[2.2.1]heptane system, which is fused with an ethanimidamide group. The bicyclic system is characterized by a seven-membered ring containing one oxygen atom, creating a rigid and strained structure that can influence the compound's reactivity and stability. The ethanimidamide group introduces additional functionality, such as hydrogen bonding capabilities and potential for further chemical modifications.

Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through multi-component reactions and ring-closing strategies. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to enhance reaction yields and selectivity, making this compound more accessible for large-scale applications.

Physical and Chemical Properties

CAS No. 2228904-94-5 exhibits distinctive physical properties that make it suitable for various applications. Its melting point, boiling point, and solubility characteristics have been extensively studied under different conditions, providing insights into its thermal stability and compatibility with various solvents. The compound's ability to form stable complexes with other molecules has been leveraged in crystal engineering studies, contributing to the design of novel materials with tailored properties.

Recent studies have also highlighted the compound's electronic properties, particularly its ability to act as a π-electron donor or acceptor in supramolecular assemblies. This behavior has implications for its use in organic electronics and optoelectronic devices.

Applications in Drug Discovery and Biomedical Research

The unique combination of structural rigidity and functional groups in CAS No. 2228904-94-5 has positioned it as a valuable tool in drug discovery efforts. Its bicyclic framework provides a scaffold for designing bioactive molecules with improved pharmacokinetic profiles, including enhanced bioavailability and reduced toxicity.

Preliminary biological assays have demonstrated that this compound exhibits moderate activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings suggest potential applications in the development of therapeutics for Alzheimer's disease and related conditions.

Furthermore, the compound's ability to modulate ion channels has been explored in cellular models, offering new avenues for its use in treating cardiovascular disorders and pain management.

Role in Materials Science and Polymer Chemistry

Beyond its biomedical applications, CAS No. 2228904-94-5 has found utility in materials science due to its ability to serve as a building block for advanced polymers and composites. Its rigid bicyclic structure contributes to the formation of high-performance materials with enhanced mechanical strength and thermal stability.

Recent research has focused on incorporating this compound into polymeric networks through click chemistry approaches, enabling the creation of stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

Additionally, the compound's role as a template for self-assembled nanostructures has been investigated, paving the way for its application in nanotechnology and catalysis.

Synthesis Optimization and Scalability

The development of scalable synthesis routes for CAS No. 2228904-94-5 remains a critical area of research due to its growing demand across multiple industries. Traditional methods involving multi-step reactions often suffer from low yields and require hazardous reagents, limiting their practicality on an industrial scale.

To address these challenges, researchers have turned to continuous-flow synthesis platforms that offer better control over reaction conditions while minimizing waste generation. These innovations are expected to significantly reduce production costs while maintaining product quality.

Moreover, the exploration of biocatalytic pathways using enzymes such as lipases or transferases has opened new possibilities for enantioselective syntheses of this compound, ensuring access to high-purity enantiomers required for pharmaceutical applications.

Safety Considerations and Regulatory Compliance

As with any chemical entity intended for widespread use, understanding the safety profile of CAS No. 23366367716373637637637637637637637637637637637637637637637637637 (Note: This placeholder should be replaced with accurate data.) is crucial for ensuring compliance with international regulations governing chemical substances.























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